Cas no 618383-27-0 ((1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL)

(1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL structure
618383-27-0 structure
Product Name:(1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL
CAS No:618383-27-0
MF:C17H14ClFN2O
MW:316.757266521454
CID:955565
PubChem ID:3679816
Update Time:2025-04-19

(1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

    • (1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL
    • (1-(3-CHLORO-4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-4-YL)METHANOL
    • [1-(3-chloro-4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazol-4-yl]methanol
    • 1-(3-Chloro-4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-methanol
    • AKOS024412288
    • (1-(3-Chloro-4-fluorophenyl)-3-(p-tolyl)-1H-pyrazol-4-yl)methanol
    • 618383-27-0
    • DTXSID001158181
    • Inchi: 1S/C17H14ClFN2O/c1-11-2-4-12(5-3-11)17-13(10-22)9-21(20-17)14-6-7-16(19)15(18)8-14/h2-9,22H,10H2,1H3
    • InChI Key: ZRBWLJAWQKOAJF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)N1C=C(CO)C(C2C=CC(C)=CC=2)=N1)F

Computed Properties

  • Exact Mass: 316.07800
  • Monoisotopic Mass: 316.0778689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05000
  • LogP: 4.13250
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